Cas no 89099-10-5 (Pentanamide, 2-isocyano-4-methyl-N-phenyl-)

• Product name: Pentanamide, 2-isocyano-4-methyl-N-phenyl-
• CAS No: 89099-10-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 612432
• PubChem ID: 71322028

Pentanamide, 2-isocyano-4-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-isocyano-4-methyl-N-phenyl-
• 2-isocyano-4-methyl-N-phenylpentanamide
• DTXSID10751758
• 89099-10-5

• Inchi： InChI=1S/C13H16N2O/c1-10(2)9-12(14-3)13(16)15-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-2H3,(H,15,16)
• InChI Key： ISYZQMHKPSBEHP-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)NC1=CC=CC=C1)[N+]#[C-]

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.5Ų